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Compound of Interest

Compound Name: 4-(4-Nitrophenylazo)-1-naphthol

Cat. No.: B213142 Get Quote

An In-depth Technical Guide on the Physical Characteristics of 4-(p-Nitrophenylazo)-1-naphthol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

characteristics of 4-(p-Nitrophenylazo)-1-naphthol, an azo dye also known by synonyms such

as Magneson II. This document is intended to be a valuable resource for researchers,

scientists, and professionals in drug development, offering detailed data, experimental

protocols, and visualizations to support their work with this compound.

Chemical Identity and Structure
4-(p-Nitrophenylazo)-1-naphthol is an aromatic azo compound characterized by a nitrophenyl

group linked to a naphthol moiety through a diazo bridge. Its chemical structure is fundamental

to its properties as a dye and a reagent.

Molecular Structure:

Caption: Chemical structure of 4-(p-Nitrophenylazo)-1-naphthol.

Physical and Chemical Properties
The following tables summarize the key physical and chemical properties of 4-(p-

Nitrophenylazo)-1-naphthol.
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Table 1: General Properties

Property Value Reference

Molecular Formula C₁₆H₁₁N₃O₃ [1]

Molecular Weight 293.28 g/mol [1]

Appearance
Orange to red crystalline

powder

CAS Number 5290-62-0 [1]

Table 2: Physical Characteristics

Property Value Reference

Melting Point 180-185 °C

270 °C (decomposes) [1][2]

277-280 °C (decomposes) [3]

Boiling Point 435.13 °C (rough estimate) [2]

Density 1.35 g/cm³

1.2211 g/cm³ (rough estimate) [1]

Table 3: Solubility Data
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Solvent Solubility Reference

Water Practically insoluble [4]

Ethanol Soluble

Acetone Soluble

Organic Solvents Soluble

Alkaline Solution
Easily soluble (blue-purple

color)
[1]

Experimental Protocols
This section provides detailed methodologies for the synthesis of 4-(p-Nitrophenylazo)-1-

naphthol and the determination of its key physical properties.

Synthesis of 4-(p-Nitrophenylazo)-1-naphthol
The synthesis of 4-(p-Nitrophenylazo)-1-naphthol is typically achieved through an azo coupling

reaction. This involves two main stages: the diazotization of p-nitroaniline and the subsequent

coupling with 1-naphthol.

Experimental Workflow:
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Caption: Synthesis workflow for 4-(p-Nitrophenylazo)-1-naphthol.
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Detailed Protocol:

Diazotization of p-Nitroaniline:

In a beaker, dissolve p-nitroaniline in dilute hydrochloric acid.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise while maintaining the

temperature between 0-5 °C and stirring continuously. The formation of the diazonium salt

is indicated by a clear solution.

Preparation of the Coupling Solution:

In a separate beaker, dissolve 1-naphthol in an aqueous solution of sodium hydroxide.

Cool this solution to 0-5 °C in an ice bath.

Azo Coupling:

Slowly add the cold diazonium salt solution to the cold 1-naphthol solution with vigorous

stirring.

A brightly colored precipitate of 4-(p-Nitrophenylazo)-1-naphthol will form immediately.

Continue stirring the mixture in the ice bath for about 30 minutes to ensure the completion

of the reaction.

Isolation and Purification:

Collect the precipitate by vacuum filtration.

Wash the solid product with cold water to remove any unreacted salts and other water-

soluble impurities.

The crude product can be purified by recrystallization from a suitable solvent, such as

ethanol or glacial acetic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry the purified product in a desiccator or a vacuum oven at a low temperature.

Determination of Melting Point
The melting point of a crystalline solid is a crucial indicator of its purity.

Methodology:

Sample Preparation: A small amount of the finely powdered, dry sample is packed into a

capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus (e.g., Thiele tube or a digital melting point

apparatus) is used.

Procedure:

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a steady and slow rate (approximately 1-2 °C per minute) as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire solid has melted into a clear liquid is recorded as the

end of the melting range.

For a pure compound, the melting range should be narrow (typically 0.5-2 °C).

Determination of Solubility
Solubility is determined by finding the maximum amount of a solute that can dissolve in a given

amount of solvent at a specific temperature.

Methodology:

Apparatus: A constant temperature water bath, flasks with stoppers, and a magnetic stirrer

are required.
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Procedure:

An excess amount of 4-(p-Nitrophenylazo)-1-naphthol is added to a known volume of the

solvent in a flask.

The flask is sealed and placed in a constant temperature bath.

The mixture is stirred for a sufficient time (e.g., 24-48 hours) to ensure that equilibrium is

reached.

After reaching equilibrium, the stirring is stopped, and the undissolved solid is allowed to

settle.

A sample of the supernatant saturated solution is carefully withdrawn.

The concentration of the dissolved compound in the sample is determined using a suitable

analytical technique, such as UV-Vis spectrophotometry, after appropriate dilution. A

calibration curve should be prepared beforehand.

Spectral Data
Spectroscopic techniques are essential for the structural elucidation and characterization of 4-

(p-Nitrophenylazo)-1-naphthol.

Expected Spectral Features:

UV-Visible Spectroscopy: The UV-Vis spectrum is expected to show characteristic absorption

bands in the visible region due to the extended π-conjugation of the azo dye system, which

is responsible for its color. The position of the maximum absorption (λmax) can be influenced

by the solvent polarity.

Infrared (IR) Spectroscopy: The IR spectrum will provide information about the functional

groups present in the molecule. Key expected peaks include:

A broad peak around 3200-3500 cm⁻¹ corresponding to the O-H stretching of the hydroxyl

group.
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Strong peaks around 1500-1600 cm⁻¹ and 1300-1400 cm⁻¹ due to the N=N stretching of

the azo group and C=C stretching of the aromatic rings.

Characteristic strong peaks for the nitro group (NO₂) around 1530-1500 cm⁻¹ (asymmetric

stretching) and 1350-1330 cm⁻¹ (symmetric stretching).

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The spectrum will show a complex pattern of signals in the aromatic region

(typically 7-9 ppm) corresponding to the protons on the nitrophenyl and naphthol rings.

The exact chemical shifts and coupling patterns can be used to confirm the substitution

pattern.

¹³C NMR: The spectrum will display signals for all the carbon atoms in the molecule,

providing information about the carbon skeleton.

Mass Spectrometry: The mass spectrum will show the molecular ion peak (M⁺)

corresponding to the molecular weight of the compound, which can confirm its elemental

composition. Fragmentation patterns can provide further structural information. The National

Institute of Standards and Technology (NIST) has reported mass spectrometry data for this

compound.[5][6]

Safety and Handling
4-(p-Nitrophenylazo)-1-naphthol should be handled with appropriate safety precautions in a

laboratory setting. It is advisable to consult the Safety Data Sheet (SDS) before use. General

safety measures include:

Working in a well-ventilated area or under a fume hood.

Wearing personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat.

Avoiding inhalation of dust and contact with skin and eyes.

Storing the compound in a cool, dry place away from incompatible materials such as strong

oxidizing agents.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. alfa-chemistry.com [alfa-chemistry.com]

2. benchchem.com [benchchem.com]

3. webstore.ansi.org [webstore.ansi.org]

4. chem.libretexts.org [chem.libretexts.org]

5. 4-(4-NITROPHENYLAZO)-1-NAPHTHOL | 5290-62-0 [chemicalbook.com]

6. spectrabase.com [spectrabase.com]

To cite this document: BenchChem. [4-(p-Nitrophenylazo)-1-naphthol physical
characteristics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b213142#4-p-nitrophenylazo-1-naphthol-physical-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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